molecular formula C11H16N2O2 B8280020 1-methyl-4-morpholin-4-ylmethyl-1H-pyrrole-2-carbaldehyde

1-methyl-4-morpholin-4-ylmethyl-1H-pyrrole-2-carbaldehyde

Cat. No.: B8280020
M. Wt: 208.26 g/mol
InChI Key: CVHPTWYOHQPRTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-methyl-4-morpholin-4-ylmethyl-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16N2O2

Molecular Weight

208.26 g/mol

IUPAC Name

1-methyl-4-(morpholin-4-ylmethyl)pyrrole-2-carbaldehyde

InChI

InChI=1S/C11H16N2O2/c1-12-7-10(6-11(12)9-14)8-13-2-4-15-5-3-13/h6-7,9H,2-5,8H2,1H3

InChI Key

CVHPTWYOHQPRTL-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=C1C=O)CN2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of morpholine (130 mmoles) in acetic acid (60 ml) at 0° C. there are added 1-methyl-1H-pyrrole-2-carbaldehyde (110 mmoles) and formaldehyde (110 mmoles) 37% in water. The reaction mixture is stirred for 16 hours at 50° C. After evaporation to dryness, about 100 ml of 25% aqueous sodium hydroxide solution are added. After extraction with DCM, the organic phase is washed with water and with saturated aqueous NaCl solution, dried over sodium sulphate, filtered and evaporated to dryness. The residue is purified by flash chromatography on silica gel (SiO2; gradient AcOEt/MeOH) to yield the title products 1-methyl-4-morpholin-4-ylmethyl-1H-pyrrole-2-carbaldehyde and 1-methyl-5-morpholin-4-ylmethyl-1H-pyrrole-2-carbaldehyde in a ratio of 1/5.
Quantity
130 mmol
Type
reactant
Reaction Step One
Quantity
110 mmol
Type
reactant
Reaction Step One
Quantity
110 mmol
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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